molecular formula C17H18O4 B8707046 1-(3,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone CAS No. 186542-63-2

1-(3,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone

Cat. No.: B8707046
CAS No.: 186542-63-2
M. Wt: 286.32 g/mol
InChI Key: WCTACBGBGLJCMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,5-Dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C17H18O4 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

186542-63-2

Molecular Formula

C17H18O4

Molecular Weight

286.32 g/mol

IUPAC Name

1-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone

InChI

InChI=1S/C17H18O4/c1-19-14-6-4-12(5-7-14)8-17(18)13-9-15(20-2)11-16(10-13)21-3/h4-7,9-11H,8H2,1-3H3

InChI Key

WCTACBGBGLJCMD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CC(=O)C2=CC(=CC(=C2)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

26.7 g of boric acid (0.43 mol) and 74.4 g of crude methyl 3-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)-3-oxopropionate (0.216 mol) prepared according to Example 1 are introduced into a round-bottomed flask equipped with a distillation head. Heating is carried out, the temperature being brought gradually to 100° C. for 1 h, 120° C. for 1 h, 140° C. for 1 h and then 160° C. for 4 h while distilling off light products. The mixture is cooled to 80° C., 250 ml of water and then 200 ml of toluene are added, the mixture is kept stirred at 60° C. for 1 h, separation by settling is then carried out and the toluene phase is recovered, washed with 100 ml of a saturated aqueous sodium bicarbonate solution and concentrated on a rotary evaporator. The crude oily product obtained is taken up in 200 ml of MTBE to precipitate the product, which is filtered off and dried. Thus, after drying, 33.6 g of 1-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)ethanone are obtained in the form of a cream-white solid, i.e. a yield of 54.4% with respect to the crude starting β-ketoester. M.p.: 93-4° C.
Quantity
26.7 g
Type
reactant
Reaction Step One
Name
methyl 3-(3,5-dimethoxyphenyl)-2-(4-methoxyphenyl)-3-oxopropionate
Quantity
74.4 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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